Cas no 97404-11-0 (azanium 3-hydroxy-5-methyl-benzenesulfonate)

• Product name: azanium 3-hydroxy-5-methyl-benzenesulfonate
• CAS No: 97404-11-0
• MF: C₇H₁₁NO₄S
• MW: 205.23154091835
• CID: 818743
• PubChem ID: 3024880

azanium 3-hydroxy-5-methyl-benzenesulfonate Chemical and Physical Properties

Names and Identifiers

• azanium 3-hydroxy-5-methyl-benzenesulfonate
• ammonium 3-hydroxy-5-methylbenzenesulphonate
• azanium,3-hydroxy-5-methylbenzenesulfonate
• EINECS 306-774-9
• DTXSID80242946
• 97404-11-0
• NS00065911
• Ammonium 3-hydroxy-5-methylbenzenesulfonate

• Inchi： InChI=1S/C7H8O4S.H3N/c1-5-2-6(8)4-7(3-5)12(9,10)11;/h2-4,8H,1H3,(H,9,10,11);1H3
• InChI Key： MEEPLHRCZWVNGD-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC(=C1)S(=O)(=O)[O-])O.[NH4+]

Computed Properties

• Exact Mass: 205.04100
• Monoisotopic Mass: 205.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: 9
• XLogP3: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 86.8Ų

Experimental Properties

• Boiling Point: 496.4°Cat760mmHg
• Flash Point: 254°C
• PSA: 85.81000
• LogP: 2.06170